95-86-3

2,4-Diaminophenol

In Stock

• CAS RN:
• 95-86-3

• Formula:
• C6H8N2O

• InChI:
• InChI=1S/C6H8N2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H,7-8H2

• InChIKey:
• XIWMTQIUUWJNRP-UHFFFAOYSA-N

• 2,4-Diaminophenol, also known as 2,4-Diaminophenol, is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.

Fagaramide

• CAS RN:
• 495-86-3

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c1-10(2)8-15-14(16)6-4-11-3-5-12-13(7-11)18-9-17-12/h3-7,10H,8-9H2,1-2H3,(H,15,16)/b6-4+

• InChIKey:
• WKWYNAMJWDRHBP-GQCTYLIASA-N

• Fagaramide is a member of cinnamamides and a secondary carboxamide.
  fagaramide is a natural product found in Zanthoxylum gilletii, Macropiper, and other organisms with data available.

5-Methoxypyrimidin-4-amine

In Stock

• CAS RN:
• 695-86-3

• Formula:
• C5H7N3O

• InChI:
• InChI=1S/C5H7N3O/c1-9-4-2-7-3-8-5(4)6/h2-3H,1H3,(H2,6,7,8)

• InChIKey:
• SEEZTIHVTBTNSZ-UHFFFAOYSA-N

• 5-Methoxypyrimidin-4-amine is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.13 g/mol. The purity is usually 95%.

Diacetonamine acid oxalate monohydrate

• CAS RN:
• 5895-86-3

• Formula:
• C8H17NO6

• InChI:
• InChI=1S/C6H13NO.C2H2O4.H2O/c1-5(8)4-6(2,3)7;3-1(4)2(5)6;/h4,7H2,1-3H3;(H,3,4)(H,5,6);1H2

• InChIKey:
• WTWLHIRBZWLOBP-UHFFFAOYSA-N

• Diacetonamine acid oxalate monohydrate is a useful research compound. Its molecular formula is C8H17NO6 and its molecular weight is 223.22 g/mol. The purity is usually 95%.

2-(2-bromophenyl)-4H-3,1-benzoxazin-4-one

In Stock

• CAS RN:
• 18595-86-3

• Formula:
• C14H8BrNO2

• InChI:
• InChI=1S/C14H8BrNO2/c15-11-7-3-1-5-9(11)13-16-12-8-4-2-6-10(12)14(17)18-13/h1-8H

• InChIKey:
• RYRROGBSEYPKTN-UHFFFAOYSA-N

• 2-(2-bromophenyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C14H8BrNO2 and its molecular weight is 302.12 g/mol. The purity is usually 95%.

Bismuth tungsten oxide

Usually In Stock

• CAS RN:
• 13595-86-3

• Formula:
• Bi2O12W3

• InChI:
• InChI=1S/2Bi.12O.3W/q2*+3;;;;;;;6*-1;;;

• Bismuth tungsten oxide is a useful research compound. Its molecular formula is Bi2O12W3 and its molecular weight is 1161.47356. The purity is usually 95%.

N-(2,5-dimethylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

In Stock

• CAS RN:
• 398995-86-3

• Formula:
• C19H23N3S

• InChI:
• InChI=1S/C19H23N3S/c1-14-8-9-15(2)17(12-14)21-19(23)22-11-4-3-7-18(22)16-6-5-10-20-13-16/h5-6,8-10,12-13,18H,3-4,7,11H2,1-2H3,(H,21,23)

• InChIKey:
• CUEGAROVUYRZFT-UHFFFAOYSA-N

• N-(2,5-dimethylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide is a useful research compound. Its molecular formula is C19H23N3S and its molecular weight is 325.47. The purity is usually 95%.

Ethyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 872995-86-3

• Formula:
• C26H26N6O5S

• InChI:
• InChI=1S/C26H26N6O5S/c1-3-37-26(35)18-4-8-19(9-5-18)28-23(33)16-38-24-13-12-21-29-30-22(32(21)31-24)14-15-27-25(34)17-6-10-20(36-2)11-7-17/h4-13H,3,14-16H2,1-2H3,(H,27,34)(H,28,33)

• InChIKey:
• SXEDIIGAOSBXRG-UHFFFAOYSA-N

• Ethyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C26H26N6O5S and its molecular weight is 534.59. The purity is usually 95%.

5-Methylaminomethyl-2(1H)-pyridone

• CAS RN:
• 152195-86-3

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-8-4-6-2-3-7(10)9-5-6/h2-3,5,8H,4H2,1H3,(H,9,10)

• InChIKey:
• ZONIYDUVLPLSPT-UHFFFAOYSA-N

• 5-Methylaminomethyl-2(1H)-pyridone, also known as 5-Methylaminomethyl-2(1H)-pyridone, is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17. The purity is usually 95%.

N-Methyl-1-(4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)methanamine

In Stock

• CAS RN:
• 937795-86-3

• Formula:
• C11H16N2O

• InChI:
• InChI=1S/C11H16N2O/c1-12-8-9-3-4-10-11(7-9)14-6-5-13(10)2/h3-4,7,12H,5-6,8H2,1-2H3

• InChIKey:
• CWSXODDBZQHSTB-UHFFFAOYSA-N

• N-Methyl-1-(4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)methanamine is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-5-(prop-2-yn-1-ylthio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014095-86-3

• Formula:
• C13H17N5O2S

• InChI:
• InChI=1S/C13H17N5O2S/c1-5-8-21-13-15-14-11(18(13)6-7-19-3)10-9-17(2)16-12(10)20-4/h1,9H,6-8H2,2-4H3

• InChIKey:
• CXZZRLNRUHYBLC-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-5-(prop-2-yn-1-ylthio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C13H17N5O2S and its molecular weight is 307.37. The purity is usually 95%.

N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,3-dimethyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019095-86-3

• Formula:
• C16H18N4O3S

• InChI:
• InChI=1S/C16H18N4O3S/c1-9-6-11(20(3)18-9)15(21)17-16-19(2)10-7-12(22-4)13(23-5)8-14(10)24-16/h6-8H,1-5H3

• InChIKey:
• CYDVFFKNPZQFHZ-MSUUIHNZSA-N

• N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H18N4O3S and its molecular weight is 346.41. The purity is usually 95%.

2-(4-Fluorophenoxy)ethyl 2-(3-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

In Stock

• CAS RN:
• 1030095-86-3

• Formula:
• C25H20FNO5

• InChI:
• InChI=1S/C25H20FNO5/c1-30-20-6-4-5-18(15-20)27-16-23(21-7-2-3-8-22(21)24(27)28)25(29)32-14-13-31-19-11-9-17(26)10-12-19/h2-12,15-16H,13-14H2,1H3

• InChIKey:
• HXUHSVUVELVBHF-UHFFFAOYSA-N

• 2-(4-Fluorophenoxy)ethyl 2-(3-methoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C25H20FNO5 and its molecular weight is 433.435. The purity is usually 95%.

4,6-Dichloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine

In Stock

• CAS RN:
• 1072895-86-3

• Formula:
• C7H6Cl2N4

• InChI:
• InChI=1S/C7H6Cl2N4/c1-3-4-5(8)10-7(9)11-6(4)13(2)12-3/h1-2H3

• InChIKey:
• VBDCTFDIXXYZOO-UHFFFAOYSA-N

• 4,6-Dichloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C7H6Cl2N4 and its molecular weight is 217.05 g/mol. The purity is usually 95%.

2-[(2-Hydroxyethyl)amino]-2-(3-methoxyphenyl)acetic acid

In Stock

• CAS RN:
• 1218695-86-3

• Formula:
• C11H15NO4

• InChI:
• InChI=1S/C11H15NO4/c1-16-9-4-2-3-8(7-9)10(11(14)15)12-5-6-13/h2-4,7,10,12-13H,5-6H2,1H3,(H,14,15)

• InChIKey:
• LCEBKOILJPPBIF-UHFFFAOYSA-N

• 2-[(2-Hydroxyethyl)amino]-2-(3-methoxyphenyl)acetic acid is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.244. The purity is usually 95%.

2-bromo-N-(3-{3-oxo-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}propyl)pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1394695-86-3

• Formula:
• C15H18BrN5O2

• InChI:
• InChI=1S/C15H18BrN5O2/c16-12-10-11(5-7-17-12)14(22)18-6-3-9-21-15(23)20-8-2-1-4-13(20)19-21/h5,7,10H,1-4,6,8-9H2,(H,18,22)

• InChIKey:
• BVGRJVUSDMJRFS-UHFFFAOYSA-N

• 2-bromo-N-(3-{3-oxo-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-2-yl}propyl)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C15H18BrN5O2 and its molecular weight is 380.246. The purity is usually 95%.

3-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile

Usually In Stock

• CAS RN:
• 2379995-86-3

• Formula:
• C21H18N4O

• InChI:
• InChI=1S/C21H18N4O/c22-11-14-4-3-5-16(10-14)21(26)24-12-17(13-24)25-19-7-2-1-6-18(19)23-20(25)15-8-9-15/h1-7,10,15,17H,8-9,12-13H2

• InChIKey:
• DDLXXOFJIRAEBG-UHFFFAOYSA-N

• 3-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidine-1-carbonyl]benzonitrile is a useful research compound. Its molecular formula is C21H18N4O and its molecular weight is 342.402. The purity is usually 95%.

(5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine;hydrochloride

In Stock

• CAS RN:
• 2418595-86-3

• Formula:
• C8H14ClN3

• InChI:
• InChI=1S/C8H13N3.ClH/c1-6-5-7(2)11-8(10-6)3-4-9-11;/h3-4,6-7,10H,5H2,1-2H3;1H/t6-,7+;/m1./s1

• InChIKey:
• KITGSFHPFUVRCC-HHQFNNIRSA-N

• (5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine;hydrochloride is a useful research compound. Its molecular formula is C8H14ClN3 and its molecular weight is 187.67. The purity is usually 95%.

methyl 4-({2-[(4-fluorophenyl)sulfanyl]acetamido}methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1234895-86-3

• Formula:
• C16H21FN2O3S

• InChI:
• InChI=1S/C16H21FN2O3S/c1-22-16(21)19-8-6-12(7-9-19)10-18-15(20)11-23-14-4-2-13(17)3-5-14/h2-5,12H,6-11H2,1H3,(H,18,20)

• InChIKey:
• KXERAOACKJMGNK-UHFFFAOYSA-N

• Methyl 4-({2-[(4-fluorophenyl)sulfanyl]acetamido}methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H21FN2O3S and its molecular weight is 340.4 g/mol. The purity is usually 95%.